
Physical properties of 2-Methyl-2-cyclopenten-1-
one (boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-2-cyclopenten-1-one

Cat. No.: B7791092 Get Quote

Technical Guide: Physical Properties of 2-
Methyl-2-cyclopenten-1-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-Methyl-
2-cyclopenten-1-one (CAS No. 1120-73-6), a cyclic ketone of interest in various chemical

syntheses. The document outlines its boiling point and density, details the experimental

methodologies for their determination, and presents a logical workflow for the physical

characterization of such a compound.

Physical Properties
2-Methyl-2-cyclopenten-1-one is a clear yellow, flammable liquid.[1][2] Its primary physical

characteristics, boiling point and density, are crucial for its handling, purification, and

application in experimental settings.

Data Summary
The experimentally determined and literature-reported values for the boiling point and density

of 2-Methyl-2-cyclopenten-1-one are summarized below.
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Physical Property Value Conditions

Boiling Point 157.0 °C at 760.00 mm Hg[3]

157.5 °C at 760 mmHg[4]

158-161 °C (literature value)[1][5][6]

Density 0.979 g/mL
at 25 °C (literature value)[1][5]

[6]

0.97900 g/mL at 25.00 °C[3]

0.996 g/mL (temperature not specified)[4]

Experimental Protocols
The following sections describe generalized, standard laboratory procedures for the

determination of the boiling point and density of a liquid organic compound such as 2-Methyl-
2-cyclopenten-1-one.

Determination of Boiling Point (Micro-Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5][6] For small sample volumes, the micro-boiling point or capillary method is

frequently employed.[7]

Apparatus:

Thiele tube or similar heating block (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Sample of 2-Methyl-2-cyclopenten-1-one
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Procedure:

A small amount (a few milliliters) of the liquid sample is placed into the fusion tube.[2][4]

A capillary tube, which has been sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid.[2][4]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.[4]

This assembly is placed in a Thiele tube or a heating block.[4][8]

The apparatus is heated gently and slowly to ensure uniform temperature distribution.[4]

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tip is noted.[4][9] This indicates the liquid has reached its boiling point.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is officially recorded as the temperature at which the bubbling stops and the

liquid just begins to enter the capillary tube.[7][8]

Determination of Density (Pycnometer or Gravimetric
Method)
Density is the mass of a substance per unit of volume (ρ = m/V).[10][11] It can be accurately

determined by weighing a precisely known volume of the liquid.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder

Analytical balance

Thermometer/thermostatically controlled environment
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Procedure:

An empty, clean, and dry measuring vessel (e.g., a 10 mL graduated cylinder or a

pycnometer) is placed on an analytical balance, and its mass is recorded.[12][13] The

balance should be zeroed (tared) with the empty vessel.

A specific volume of the liquid (e.g., 10 mL) is carefully transferred into the measuring vessel.

The volume should be read from the bottom of the meniscus at eye level to avoid parallax

error.[3][11]

The mass of the vessel containing the liquid is then measured and recorded.[12]

The density is calculated by dividing the mass of the liquid (mass of filled vessel minus mass

of empty vessel) by the measured volume.[13]

For higher accuracy, a pycnometer is used. This is a glass flask with a precisely known

volume. The procedure involves weighing the empty pycnometer, the pycnometer filled with

the sample liquid, and often the pycnometer filled with a reference liquid like water.[14][15]

It is crucial to perform the measurement at a controlled and recorded temperature, as density

is temperature-dependent.

Visualization of Experimental Workflow
The logical flow for determining the physical properties of a chemical compound is outlined in

the diagram below. This process ensures that the sample is pure and that the measurements

are accurate and reproducible.
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Sample Preparation

Property Measurement

Data Analysis & Reporting

Acquire Compound Sample

Assess Purity (e.g., GC, NMR)

Purify if Necessary (e.g., Distillation)

Determine Boiling Point Measure Density

Record Experimental Conditions

Calculate Average & Standard Deviation

Compare with Literature Values

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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